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TCO-PEG3 Reagents Overview

The table below summarizes the key characteristics of commonly available TCO-PEG3 reagents for your

reference.

Reagent
Name

Reactive
Group

Primary Target
Coupling
Conditions

Key Applications

TCO-PEG3-
acid [1] [2] [3]

Carboxylic
Acid

Primary Amines Requires
activators (e.g.,

EDC, HATU) [1]

PROTAC synthesis [3];
forming stable amide bonds

[1]

TCO-PEG3-
CH2-aldehyde
[4] [5]

Aldehyde N/A (Information

missing from
search results)

N/A (Information

missing from
search results)

Cleavable ADC linker

synthesis [4] [5]

TCO-PEG3-
maleimide [6]

Maleimide Free Thiols
(Cysteine

residues)

Mild, aqueous
conditions; no

activator needed
[6]

Bioconjugation with
proteins/antibodies [6]
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Reagent
Name

Reactive
Group

Primary Target
Coupling
Conditions

Key Applications

TCO-PEG3-
DBCO [7]

DBCO Azides Copper-free click

chemistry
(SPAAC) [7]

Dual-labeling strategies;

linking TCO and azide-
bearing molecules [7]

General Properties and Reactivity Context

Core TCO Reactivity: All TCO-PEG3 reagents share the same trans-cyclooctene (TCO) group.
This group undergoes a very fast, bioorthogonal inverse electron demand Diels-Alder (iEDDA)
reaction with tetrazine (Tz) groups [1] [4] [2]. This is the key "click" reaction common to all these
compounds.

PEG Spacer: The triethylene glycol (PEG3) spacer improves water solubility, reduces steric
hindrance, and increases the distance between conjugated molecules, which can enhance binding

efficiency [7].
Stability Consideration: The TCO group has a short half-life because it can naturally isomerize into

the less reactive cis-cyclooctene (CCO). Therefore, these reagents are not recommended for long-
term storage [1].

Suggested Experimental Approach for Comparison

To objectively compare the performance of TCO-PEG3-acid and TCO-PEG3-CH2CONHS, you could

design an experiment focusing on conjugation efficiency. The workflow below outlines the key steps for a

model study using a small molecule or protein.
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Step 1: Conjugate to Amine-Containing Molecule
(e.g., Lysine residue, model peptide)

TCO-PEG3-acid TCO-PEG3-CH2CONHS
(NHS Ester)

Step 2: Purify Conjugates

Step 3: React with Tetrazine-Dye

Step 4: Analyze & Compare

Metrics:
- Reaction Yield (HPLC/LCMS)

- Conjugation Efficiency (UV-Vis/MS)
- Reaction Kinetics with Tz

Click to download full resolution via product page

Research Applications and Trends

The search results highlight that TCO-based reagents are pivotal in advanced therapeutic strategies:

Prodrug Activation: TCO-caged prodrugs can be activated by tetrazine via a "click-to-release"
mechanism. This strategy enables highly selective cancer therapy by activating drugs only at the

tumor site [8] [9].
Artificial Receptor Targeting: Tetrazine groups can be metabolically engineered onto cancer cell

surfaces. TCO-conjugated probes or drugs then specifically target these cells, creating a powerful
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targeting system not reliant on natural receptors [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s8397991?utm_src=pdf-bulk
https://www.smolecule.com/products/s8397991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

